Cas no 851985-94-9 (6-fluoro-7-Quinolinol)

• Product Name: 6-fluoro-7-Quinolinol
• CAS No: 851985-94-9
• MF: C₉H₆FNO
• MW: 163.148445606232
• CID: 717107
• Update Time: 2025-05-25

6-fluoro-7-Quinolinol Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-7-Quinolinol
• 6-fluoro-1H-quinolin-7-one
• 7-Quinolinol, 6-fluoro-
• 7-Quinolinol, 6-fluoro-
• 6-fluoroquinolin-7-ol

• Inchi： 1S/C9H6FNO/c10-7-4-6-2-1-3-11-8(6)5-9(7)12/h1-5,12H
• InChI Key： WYRDNIIRBIQMCJ-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(O)C=2)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 6-fluoro-7-Quinolinol

6-Fluoro-7-Quinolinol: A Comprehensive Overview

The compound with CAS No 851985-94-9, commonly referred to as 6-fluoro-7-Quinolinol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinolinol derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The structure of 6-fluoro-7-Quinolinol features a quinoline ring system with a hydroxyl group at position 7 and a fluorine atom at position 6, making it a unique member of the quinolinol family.

Recent studies have highlighted the importance of fluorinated quinolinol derivatives in the development of novel therapeutic agents. Fluorination at position 6 introduces electronic effects that can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are critical for designing drugs with optimal bioavailability and efficacy. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 6-fluoro-7-Quinolinol exhibits enhanced solubility compared to its non-fluorinated counterparts, which is a desirable trait for oral drug delivery.

The synthesis of 6-fluoro-7-Quinolinol involves a multi-step process that typically begins with the preparation of quinoline derivatives followed by selective fluorination and hydroxylation. One innovative approach reported in *Organic Process Research & Development* utilizes microwave-assisted synthesis to achieve higher yields and shorter reaction times. This method not only enhances the efficiency of production but also reduces the environmental footprint, aligning with current green chemistry principles.

In terms of biological activity, 6-fluoro-7-Quinolinol has shown promising results in various assays. For example, studies conducted at the University of California revealed that this compound possesses potent anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and inflammatory bowel disease. Additionally, preliminary data from *Bioorganic & Medicinal Chemistry Letters* suggest that 6-fluoro-7-Quinolinol may inhibit key enzymes involved in neurodegenerative diseases, such as beta-secretase, which is implicated in Alzheimer's disease.

The environmental impact of 6-fluoro-7-Quinolinol is another area of growing interest. As pharmaceutical compounds are increasingly scrutinized for their ecological effects, researchers have investigated the degradation pathways of this compound under simulated environmental conditions. Findings from *Environmental Science & Technology* indicate that 6-fluoro-7-quuinolinol undergoes rapid photodegradation in aqueous environments, reducing its persistence in natural systems. This is a positive attribute for its potential use in drug development, as it minimizes the risk of bioaccumulation and ecological harm.

Looking ahead, the future of 6-fluoro-7-quuinolinol seems bright as researchers continue to explore its therapeutic potential and optimize its properties for clinical applications. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into viable drug candidates. Moreover, advancements in computational chemistry are enabling scientists to predict the behavior of fluorinated quinolinol derivatives with greater accuracy, facilitating rational drug design.

In conclusion, 6-fluoro-7-quuinolinol (CAS No 851985-94-9) stands out as a compelling molecule with significant potential in pharmaceutical research. Its unique structure, favorable pharmacokinetic properties, and diverse biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing personalized medicine.